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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Ethoxybenzaldehyde, ensuring compliance with safety protocols and regulatory requirements.

Key Quantitative Data
A thorough understanding of a chemical's properties is the first step in safe handling. The

following table summarizes key quantitative data for 4-Ethoxybenzaldehyde.
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Property Value Source

Molecular Formula C9H10O2 [1]

Molecular Weight 150.17 g/mol [1]

CAS Number 10031-82-0 [2][3][4][5]

Appearance
Colorless to Yellow to Orange

clear liquid
[6]

Melting Point 13 - 14 °C / 55.4 - 57.2 °F [1][2][3][4]

Boiling Point 255 °C / 491 °F [2][3][4]

Flash Point 75 °C / 167 °F [4]

Density 1.080 g/cm³ [3][4]

Toxicity to fish (Pimephales

promelas)

LC50: = 28.1 mg/L, 96h flow-

through
[4]

Toxicity to fish (Pimephales

promelas)
LC50: 27.6 mg/l, 96 h [3]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Ethoxybenzaldehyde is classified as a substance that causes skin and serious eye irritation,

and may cause respiratory irritation.[2][5] It is also harmful to aquatic life with long-lasting

effects.[2][5] Therefore, stringent adherence to safety precautions is mandatory.

Before handling, ensure the following PPE is worn:

Protective gloves: Neoprene or nitrile rubber gloves are recommended.

Eye protection: Chemical safety goggles or a face shield.[5]

Protective clothing: A lab coat or chemical-resistant apron.
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Work should be conducted in a well-ventilated area, such as a fume hood, to minimize

inhalation of vapors.[2][5]

Step-by-Step Disposal Procedure
The disposal of 4-Ethoxybenzaldehyde must be carried out in compliance with all federal,

state, and local regulations.[2][3][4] It is considered a hazardous waste and must be disposed

of at an approved waste disposal plant.[2][6]

Waste Identification and Segregation:

Clearly label containers of 4-Ethoxybenzaldehyde waste with the chemical name and

associated hazard symbols.

Do not mix 4-Ethoxybenzaldehyde with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department.[3][7]

Container Management:

Use the original container or a compatible, properly sealed, and labeled container for

waste collection.[3][7]

Ensure the container is in good condition and free from leaks.

Storage:

Store the waste container in a designated, cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[4][5]

The storage area should be secure and equipped with appropriate spill response

materials.

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to schedule a pickup.[7]

Provide them with the Safety Data Sheet (SDS) for 4-Ethoxybenzaldehyde.
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Experimental Protocols
The disposal procedures outlined are based on established safety data sheets and general

principles of hazardous waste management. No specific experimental protocols for the disposal

of 4-Ethoxybenzaldehyde were found in the provided search results. It is imperative to follow

the guidance of your institution's EHS department for specific protocols.

Emergency Procedures
In case of accidental exposure or spill:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert

absorbent material (e.g., sand, earth, vermiculite). Collect the absorbed material into a

suitable container for disposal.[2]

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 4-Ethoxybenzaldehyde, fostering a secure research

environment.

Workflow for the Proper Disposal of 4-Ethoxybenzaldehyde
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Start: 4-Ethoxybenzaldehyde Waste Generation

Assess Hazards
(Skin/Eye Irritant, Aquatic Hazard)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Do not mix with other chemicals)

Use Labeled, Sealed Container

Store in a Cool, Dry, Well-Ventilated Area

Contact EHS or Licensed Disposal Company

Provide Safety Data Sheet (SDS)

Arrange for Professional Pickup and Disposal

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe and compliant disposal of 4-Ethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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